Methyl 2-(bromoacetyl)pent-2-enoate

• CAS No.: 265308-10-9
• Molecular Formula: C8H11BrO3
• Molecular Weight: 235.07 g/mol
• IUPAC Name: methyl 2-(2-bromoacetyl)pent-2-enoate
• InChI: InChI=1S/C8H11BrO3/c1-3-4-6(7(10)5-9)8(11)12-2/h4H,3,5H2,1-2H3
• InChI Key: UCJWRLOFQOGOEC-UHFFFAOYSA-N
• Canonical SMILES: CCC=C(C(=O)CBr)C(=O)OC

Description

Methyl 2-(bromoacetyl)pent-2-enoate is a useful research compound. Its molecular formula is C8H11BrO3 and its molecular weight is 235.07 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

To a solution of 4-chloro-2-propylideneacetoacetic acid methyl ester (818 mg : 4.29 mMol.) in dimethylformamide (2.1 ml) is added sodium bromide (957 mg : 9.3 mMol.), and the mixture is stirred at 22° C. for 2 hours to give a solution of 4-bromo-2-propylideneacetoacetic acid methyl ester NMR δ (CDCl3) ppm:1.15(t. J=7.5Hz. 3H). Z.50(q, J=7.5Hz, 3H), 2.53(q, J=7.5Hz. 2H), 3.82(s, 3H), 3.90(s, 3H), 4.15(s, 2H). 4.Z2 (s, 2H), 7.10(t. J=7.5Hz, 1H), 7.1Z(t. J=7.5Hz. 1H)⟧ This solution is diluted with dichloromethane (0.7 ml), mixed with a solution of thiourea (354 mg : 4.65 mMol.) in dimethylformamide (1.4 ml), and stirred at -15° C. to 30° C. for 25 minutes. The reaction mixture is washed with aqueous sodium hydroxide and brine, concentrated at less than 15° C. under reduced pressure, mixed with acetone (1.8 ml), and neutralized with 35% hydrochloric acid. The separating crystals are washed with acetone and dried over to give (Z)-2-(2-aminothiazol-4-yl)-2-pentenoic acid methyl ester hydrochloride (452 mg). Yield: 43%. mp. 79 to 80° C. (decomposition). Elemental analysis gives values corresponding to C9H12N2O2S.HCl.H2O.

Synthesis routes and methods II

Procedure details

In 10.23 g of N,N-dimethylformamide was dissolved 11.45 g of the concentrated solution (pure weight of methyl 2-propylidene-4-chloroacetoacetate: 4.57 g), and cooled to 10° C. To this mixture was added 6.17 g of sodium bromide, and thereafter heated to 22° C. and vigorously stirred at 22±2° C. for 2 hours. The resulting reaction solution was cooled to 5° C. and washed with 20 g of water, followed by being separated into an aqueous and organic layers. The high-performance liquid chromatography analysis of the organic layer indicated that this layer contained 4.66 g of methyl 2-propylidene-4-bromoacetoacetate (82.6% yield, E/Z ratio=52/48) and 9.7% of the starting material methyl 2-propylidene-4-chloroacetoacetate remained.